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Compound of Interest

Compound Name: Desipramine-d4

Cat. No.: B562986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive framework for interpreting the Certificate of

Analysis (C of A) for Desipramine-d4, a deuterated internal standard crucial for accurate

bioanalytical and pharmacokinetic studies. This document outlines the key analytical

techniques used to certify the identity, purity, and isotopic enrichment of Desipramine-d4,

presenting detailed experimental protocols and data interpretation.

Overview of Desipramine-d4
Desipramine-d4 is a stable isotope-labeled version of Desipramine, a tricyclic antidepressant

and an active metabolite of imipramine.[1] The incorporation of four deuterium atoms provides

a distinct mass shift, making it an ideal internal standard for quantification of Desipramine in

biological matrices by mass spectrometry-based methods like liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2][3][4] Its use

is critical for correcting for variability in sample preparation and instrument response, ensuring

the accuracy and reliability of analytical data.

Quantitative Data Summary
A Certificate of Analysis for Desipramine-d4 will typically provide key quantitative data to

confirm its quality and suitability for research purposes. The following tables summarize

representative data from commercially available Desipramine-d4 reference standards.
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Table 1: Identity and Physical Properties

Parameter Specification

Chemical Name

5H-Dibenz[b,f]azepine-2,4,6,8-d4-5-

propanamine, 10,11-dihydro-N-methyl-,

monohydrochloride

CAS Number 61361-34-0[5][6]

Molecular Formula C₁₈H₁₉D₄ClN₂[7]

Molecular Weight 306.87 g/mol [7]

Appearance White to off-white solid[7]

Table 2: Purity and Isotopic Enrichment

Analytical Test Result (Example 1) Result (Example 2)

Purity by HPLC 99.6%[8] 98.93%[7]

Isotopic Enrichment >98% atom D[8] 99.1%

¹H-NMR Conforms to structure[8] Consistent with structure[7]

Mass Spectrometry (ESI+)
Conforms (shows peak at m/z

= 271.23 [M+H]⁺)[8]
N/A

Experimental Protocols
The following sections detail the methodologies for the key analytical techniques cited in a

Desipramine-d4 Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
HPLC is a cornerstone technique for assessing the chemical purity of Desipramine-d4,

separating it from any potential impurities.[9][10]
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Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column (e.g., Luna C18, 250 mm x 4.6 mm, 5 µm particle

size) is commonly used.[7]

Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v) is a typical mobile phase

for the isocratic elution of Desipramine.[7]

Flow Rate: A flow rate of 1.0 mL/min is generally employed.[7]

Detection: UV detection at a wavelength of 220 nm or 251 nm.

Sample Preparation: A stock solution of Desipramine-d4 is prepared by accurately weighing

the material and dissolving it in a suitable solvent, such as methanol or the mobile phase, to

a known concentration.

Workflow for HPLC Purity Analysis:
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Sample Preparation

HPLC Analysis

Data Analysis

Accurately weigh
Desipramine-d4 standard

Dissolve in a known
volume of solvent
(e.g., Methanol)

Dilute to an appropriate
concentration for analysis

Inject sample onto
C18 column

Isocratic elution with
Acetonitrile/Water

Detect absorbance
at 220 nm

Integrate peak areas
of all components

Calculate purity as:
(Area of Desipramine-d4 peak / Total Area of all peaks) x 100%

Click to download full resolution via product page

HPLC Purity Analysis Workflow.
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Mass Spectrometry (MS) for Identity Confirmation and
Isotopic Enrichment
Mass spectrometry is employed to confirm the molecular weight of Desipramine-d4 and to

assess its isotopic enrichment. Electrospray ionization (ESI) is a common technique for this

purpose.

Methodology:

Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS).

Ionization Mode: Positive Electrospray Ionization (ESI+).

Analysis Mode: Full scan mode to determine the mass-to-charge ratio (m/z) of the

protonated molecule [M+H]⁺. For Desipramine-d4, this is expected at approximately m/z

271.2.

Sample Preparation: The sample is prepared similarly to the HPLC analysis, dissolved in a

solvent compatible with ESI-MS, such as methanol or acetonitrile with a small amount of

formic acid to promote ionization.

Logical Flow for MS Identity and Isotopic Analysis:
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Sample Preparation

Mass Spectrometry Analysis

Data Interpretation

Prepare a dilute solution
of Desipramine-d4 in a

suitable solvent

Infuse sample into
ESI source

Acquire mass spectrum
in positive ion mode

Confirm presence of
[M+H]⁺ ion at m/z ~271.2

Analyze isotopic cluster to
confirm deuterium incorporation

and assess enrichment

Click to download full resolution via product page

MS Identity and Isotopic Analysis Workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR (Proton NMR) spectroscopy is a powerful tool for confirming the chemical structure of

Desipramine-d4. The absence or significant reduction of signals at specific chemical shifts

corresponding to the deuterated positions confirms the successful isotopic labeling.

Methodology:
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent such as Deuterated Chloroform (CDCl₃) or Deuterated

Methanol (CD₃OD).

Analysis: A standard ¹H-NMR spectrum is acquired. The spectrum is then compared to the

spectrum of an unlabeled Desipramine standard.

Interpretation: The key diagnostic feature is the attenuation or disappearance of proton

signals from the aromatic rings where deuterium has been substituted. The remaining

signals should be consistent with the rest of the molecular structure.

Signaling Pathways and Metabolism
Desipramine is a tricyclic antidepressant that primarily acts as a potent inhibitor of the

norepinephrine transporter, and to a lesser extent, the serotonin transporter.[11] This inhibition

leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which

is believed to be the primary mechanism of its antidepressant action.[11] The metabolism of

Desipramine in vivo primarily occurs through hydroxylation and demethylation.[12]

Simplified Signaling Pathway of Desipramine's Action:

Synaptic Cleft
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Mechanism of Action of Desipramine.
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Conclusion
A thorough interpretation of the Certificate of Analysis for Desipramine-d4 is essential for

ensuring the quality and reliability of research data. By understanding the underlying analytical

methodologies and the significance of the reported quantitative values, researchers can

confidently use this internal standard in their studies. This guide provides the necessary

technical details to facilitate this understanding and to support the robust application of

Desipramine-d4 in drug development and scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Interpreting the Certificate of Analysis for Desipramine-
d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562986#desipramine-d4-certificate-of-analysis-
interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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